(2Z)-2-[1-(3-methylanilino)ethylidene]-1-benzothiophen-3-one

• Molecular Formula: C17H15NOS
• Molecular Weight: 281.4 g/mol
• IUPAC Name: 2-[C-methyl-N-(3-methylphenyl)carbonimidoyl]-1-benzothiophen-3-ol
• InChI: InChI=1S/C17H15NOS/c1-11-6-5-7-13(10-11)18-12(2)17-16(19)14-8-3-4-9-15(14)20-17/h3-10,19H,1-2H3
• InChI Key: WDGGDHCOGSHKMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N=C(C)C2=C(C3=CC=CC=C3S2)O

Description

(2Z)-2-[1-(3-methylanilino)ethylidene]-1-benzothiophen-3-one is a complex organic compound that belongs to the class of benzothiophenes Benzothiophenes are heterocyclic compounds containing a benzene ring fused to a thiophene ring This specific compound is characterized by the presence of a methylanilino group and an ethylidene group attached to the benzothiophene core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-2-[1-(3-methylanilino)ethylidene]-1-benzothiophen-3-one typically involves the condensation of 3-methyl aniline with a benzothiophene derivative under specific reaction conditions. One common method is the use of a condensation reaction between 3-methyl aniline and 2-acetylbenzothiophene in the presence of an acid catalyst. The reaction is carried out under reflux conditions, and the product is purified through recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-[1-(3-methylanilino)ethylidene]-1-benzothiophen-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methylanilino group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced benzothiophene derivatives.

Substitution: Substituted benzothiophene derivatives with various functional groups.

Scientific Research Applications

(2Z)-2-[1-(3-methylanilino)ethylidene]-1-benzothiophen-3-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound for the development of new therapeutic agents.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of (2Z)-2-[1-(3-methylanilino)ethylidene]-1-benzothiophen-3-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

(2Z)-2-[1-(4-methylanilino)ethylidene]-1-benzothiophen-3-one: Similar structure with a different position of the methyl group.

(2Z)-2-[1-(3-chloroanilino)ethylidene]-1-benzothiophen-3-one: Similar structure with a chloro group instead of a methyl group.

(2Z)-2-[1-(3-methylanilino)ethylidene]-1-thiophen-3-one: Similar structure with a thiophene ring instead of a benzothiophene ring.

Uniqueness

(2Z)-2-[1-(3-methylanilino)ethylidene]-1-benzothiophen-3-one is unique due to its specific substitution pattern and the presence of both methylanilino and ethylidene groups. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.